Ethyl 5-(aminocarbonyl)-1-propyl-1H-pyrazole-3-carboxylate

• IUPAC Name: ethyl 5-carbamoyl-1-propylpyrazole-3-carboxylate
• InChI: InChI=1S/C10H15N3O3/c1-3-5-13-8(9(11)14)6-7(12-13)10(15)16-4-2/h6H,3-5H2,1-2H3,(H2,11,14)
• InChI Key: FVUKDUFFSHVNNZ-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C(=CC(=N1)C(=O)OCC)C(=O)N
• Molecular Formula: C10H15N3O3
• Molecular Weight: 225.24 g/mol

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